Cas no 630389-89-8 (Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-)

• Product Name: Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-
• CAS No: 630389-89-8
• MF: C₁₅H₁₃F₃O
• MW: 266.258334875107
• CID: 427441
• PubChem ID: 10333122
• Update Time: 2025-04-19

Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-
• 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]benzene
• DTXSID90438297
• 1,3-dimethyl-5-(4-(trifluoromethyl)phenoxy)benzene
• 630389-89-8
• SCHEMBL5357476
• PEACOMDHEUKJND-UHFFFAOYSA-N

• Inchi： 1S/C15H13F3O/c1-10-7-11(2)9-14(8-10)19-13-5-3-12(4-6-13)15(16,17)18/h3-9H,1-2H3
• InChI Key： PEACOMDHEUKJND-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1C=C(C)C=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 266.09189
• Monoisotopic Mass: 266.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23